Cas no 2227723-68-2 ((2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol)

• Product Name: (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol
• CAS No: 2227723-68-2
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6000554
• PubChem ID: 165759275
• Update Time: 2025-05-19

(2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol
• 2227723-68-2
• EN300-1782496

• Inchi： 1S/C13H17NO/c1-10(15)7-8-11-9-14(2)13-6-4-3-5-12(11)13/h3-6,9-10,15H,7-8H2,1-2H3/t10-/m1/s1
• InChI Key： XTKPNPOVWACKDZ-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Additional information on (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol

Professional Introduction to (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol (CAS No. 2227723-68-2)

(2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol, identified by its CAS number 2227723-68-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, featuring a chiral center at the 2R configuration and an indole moiety linked to a butan-2-ol backbone, suggests a high degree of specificity that could be leveraged in drug design.

The indole ring, a well-documented pharmacophore in medicinal chemistry, is known for its role in various biological processes and its presence in numerous bioactive molecules. In particular, derivatives of indole have been extensively studied for their potential in modulating neurological functions, anti-inflammatory responses, and even antitumor activities. The specific substitution pattern in (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the chiral center at the 2R position plays a crucial role in determining the binding affinity and selectivity of the molecule. This has implications for the development of enantiopure drugs, where stereochemical purity is often critical for efficacy and safety.

The butan-2-ol moiety in the structure contributes to the lipophilicity and solubility profile of the compound, which are essential factors in drug formulation and delivery. By optimizing these properties, researchers can enhance the bioavailability and pharmacokinetic behavior of (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol, potentially leading to more effective therapeutic outcomes.

In light of these properties, ongoing research is focused on exploring the pharmacological potential of this compound. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The indole derivative's ability to interact with these targets makes it a valuable scaffold for drug discovery efforts aimed at addressing these conditions.

The synthesis of (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are being employed to achieve high enantiomeric purity. These approaches not only enhance the quality of the compound but also contribute to the broader field of synthetic organic chemistry by developing new strategies for constructing complex molecular architectures.

The growing interest in this compound is also driven by its potential as a building block for more intricate drug candidates. By modifying various functional groups within its structure, chemists can generate libraries of derivatives with tailored pharmacological properties. Such libraries are essential for high-throughput screening programs aimed at identifying lead compounds with optimized therapeutic profiles.

The role of computational tools in analyzing the structural features of (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this molecule behaves within biological systems. These insights are critical for designing experiments that validate hypotheses about its mechanism of action and for guiding further modifications to improve its efficacy.

Ethical considerations are also paramount in the development of new pharmaceuticals. The synthesis and testing of compounds like (2R)-4-(1-methyl-1H-indol-3-yl)butan-2-ol must be conducted with strict adherence to regulatory guidelines to ensure both safety and efficacy. Collaborative efforts between academic researchers, industry scientists, and regulatory bodies are essential to navigate these complexities and bring promising candidates from discovery to clinical application.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its full therapeutic potential. As our understanding of biological systems continues to evolve, so too will our ability to harness molecules like (2R)-4-(1-methyl-1H-indol-3-yb-butanb--22b--6b8b--22b--68b--22b--22b--22b--22b--22b--22b--22b--22b--22b--22b--22b--22b--68b8) for treating human diseases. The intersection of chemistry, biology, and medicine will undoubtedly yield more innovative solutions in the years to come.